Cas no 35018-62-3 ((1S-trans)-1,2-Cyclohexanediamine dihydrochloride)

(1S-trans)-1,2-Cyclohexanediamine dihydrochloride is a chiral cyclohexane-derived diamine compound, commonly employed as a versatile building block in asymmetric synthesis and pharmaceutical applications. Its trans-configuration and high stereochemical purity make it particularly valuable for the preparation of chiral ligands, catalysts, and metal complexes used in enantioselective transformations. The dihydrochloride salt form enhances stability and solubility in aqueous systems, facilitating handling and storage. This compound is widely utilized in the development of bioactive molecules, including antibiotics and antitumor agents, due to its rigid cyclohexane backbone and chelating properties. Its consistent performance and well-defined stereochemistry ensure reproducibility in research and industrial processes.

(1S-trans)-1,2-Cyclohexanediamine dihydrochloride structure

35018-62-3 structure

Product Name:(1S-trans)-1,2-Cyclohexanediamine dihydrochloride

CAS No:35018-62-3

MF:C₆H₁₆Cl₂N₂

MW:187.110639572144

CID:2355760

PubChem ID:118856357

Update Time:2025-05-28

(1S-trans)-1,2-Cyclohexanediamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- (1S,2S)-1,2-Cyclohexanediamine hydrochloride (1:1)
- (1S-trans)-1,2-Cyclohexanediamine dihydrochloride
- EN300-245187
- CS-0201425
- (1S,2S)-Cyclohexane-1,2-diamine dihydrochloride
- (1S,2S)-Cyclohexane-1,2-diaminedihydrochloride
- 35018-62-3
- (1S,2S)-cyclohexane-1,2-diamine;dihydrochloride
- Inchi： 1S/C6H14N2.2ClH/c7-5-3-1-2-4-6(5)8;;/h5-6H,1-4,7-8H2;2*1H/t5-,6-;;/m0../s1
- InChI Key： HEKOZXSZLOBKGM-USPAICOZSA-N
- SMILES： Cl.Cl.N[C@H]1CCCC[C@@H]1N

Computed Properties

Exact Mass: 186.0690539Da
Monoisotopic Mass: 186.0690539Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 62.9
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52Å²

(1S-trans)-1,2-Cyclohexanediamine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-245187-0.05g	(1S,2S)-cyclohexane-1,2-diamine dihydrochloride	35018-62-3	95%	0.05g	$22.0	2024-06-19
Enamine	EN300-245187-0.1g	(1S,2S)-cyclohexane-1,2-diamine dihydrochloride	35018-62-3	95%	0.1g	$23.0	2024-06-19
Enamine	EN300-245187-0.25g	(1S,2S)-cyclohexane-1,2-diamine dihydrochloride	35018-62-3	95%	0.25g	$24.0	2024-06-19
Enamine	EN300-245187-0.5g	(1S,2S)-cyclohexane-1,2-diamine dihydrochloride	35018-62-3	95%	0.5g	$25.0	2024-06-19
Enamine	EN300-245187-1.0g	(1S,2S)-cyclohexane-1,2-diamine dihydrochloride	35018-62-3	95%	1.0g	$26.0	2024-06-19
Enamine	EN300-245187-2.5g	(1S,2S)-cyclohexane-1,2-diamine dihydrochloride	35018-62-3	95%	2.5g	$27.0	2024-06-19
Enamine	EN300-245187-5.0g	(1S,2S)-cyclohexane-1,2-diamine dihydrochloride	35018-62-3	95%	5.0g	$37.0	2024-06-19
Enamine	EN300-245187-10.0g	(1S,2S)-cyclohexane-1,2-diamine dihydrochloride	35018-62-3	95%	10.0g	$47.0	2024-06-19

(1S-trans)-1,2-Cyclohexanediamine dihydrochloride Related Literature

1. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
3. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
4. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
5. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860

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